N-(2-(benzo[d]thiazol-2-yl)phenyl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide

• IUPAC Name: N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-(3-methylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C26H25N3O3S2/c1-18-7-6-16-29(17-18)34(31,32)20-14-12-19(13-15-20)25(30)27-22-9-3-2-8-21(22)26-28-23-10-4-5-11-24(23)33-26/h2-5,8-15,18H,6-7,16-17H2,1H3,(H,27,30)
• InChI Key: SKXBLEZVTQBTBR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=CC=C3C4=NC5=CC=CC=C5S4
• Molecular Formula: C26H25N3O3S2
• Molecular Weight: 491.6 g/mol
• CAS No.: 683792-30-5

Description

N-(2-(benzo[d]thiazol-2-yl)phenyl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide is a useful research compound. Its molecular formula is C26H25N3O3S2 and its molecular weight is 491.62. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Evaluation

N-(2-(benzo[d]thiazol-2-yl)phenyl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide and its derivatives have been studied for their potential in anticancer treatment. For example, a series of substituted benzamides demonstrated moderate to excellent anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancers, with some derivatives showing higher activity than the reference drug etoposide (Ravinaik, B. et al., 2021).

Antimicrobial Agents

These compounds have also been explored for their antimicrobial properties. A study synthesized derivatives exhibiting significant antimicrobial activity against various bacterial and fungal strains, with certain molecules showing more potency than reference drugs (Bikobo, D. et al., 2017).

Antimalarial and Antiviral Properties

Research indicates potential antimalarial and antiviral applications. A study on sulfonamide derivatives, including those with benzo[d]thiazol-2-yl moiety, showed promising antimalarial activity and suitability for COVID-19 drug development (Fahim, A. M. & Ismael, E. H. I., 2021).

Electrophysiological Activity

Some derivatives have been evaluated for their cardiac electrophysiological activity, indicating potential use in treating cardiac arrhythmias (Morgan, T. K. et al., 1990).

Anticonvulsant Activity

Derivatives of this compound have shown promising anticonvulsant properties. A study synthesized heterocyclic compounds with anticonvulsant activity, demonstrating potential in treating seizure disorders (Singh, A. et al., 2012).

Fluorescence and Photophysical Properties

Some benzamide derivatives exhibit interesting fluorescence characteristics, making them potential candidates for use in photophysical applications and studies (Zhang, K. et al., 2017).